Cas no 1196151-51-5 (5-Fluoropyrimidine-2-carboxylic acid)

• Product Name: 5-Fluoropyrimidine-2-carboxylic acid
• CAS No: 1196151-51-5
• MF: C₅H₃FN₂O₂
• MW: 142.08792424202
• MDL: MFCD13189599
• CID: 1024354
• PubChem ID: 66545377
• Update Time: 2025-05-24

5-Fluoropyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoropyrimidine-2-carboxylic acid
• 2-Pyrimidinecarboxylic acid, 5-fluoro-
• 5-fluoro-2-Pyrimidinecarboxylic acid
• 3368AA
• PB31127
• FCH1136757
• AX8232197
• ST1141060
• A892522
• SCHEMBL10328694
• EN300-149296
• 5-FluoropyriMidin-2-carboxylic acid
• AKOS015995480
• Z1255362185
• AMY33928
• F2147-5291
• DB-100347
• MFCD13189599
• 5-Fluoropyrimidine-2-carboxylicacid
• SY097837
• DS-16476
• DTXSID50735178
• CS-0050474
• 1196151-51-5

• MDL： MFCD13189599
• Inchi： 1S/C5H3FN2O2/c6-3-1-7-4(5(9)10)8-2-3/h1-2H,(H,9,10)
• InChI Key： BRHVWYOCJKRZBG-UHFFFAOYSA-N
• SMILES： FC1C=NC(C(=O)O)=NC=1

Computed Properties

• Exact Mass: 142.01785550g/mol
• Monoisotopic Mass: 142.01785550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.2

Experimental Properties

• Density: 1.534
• Boiling Point: 366.2±34.0 °C at 760 mmHg
• Flash Point: 175.3±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Fluoropyrimidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Fluoropyrimidine-2-carboxylic acid

Research Brief on 5-Fluoropyrimidine-2-carboxylic acid (CAS: 1196151-51-5): Recent Advances and Applications

5-Fluoropyrimidine-2-carboxylic acid (CAS: 1196151-51-5) is a fluorinated pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of anticancer and antiviral agents. Recent studies have highlighted its potential as a building block for novel therapeutic compounds, owing to its unique chemical properties and ability to modulate biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Fluoropyrimidine-2-carboxylic acid in the synthesis of novel thymidylate synthase inhibitors. The research team utilized this compound as a precursor to develop a series of potent inhibitors that showed remarkable efficacy against colorectal cancer cell lines. The study reported IC50 values in the nanomolar range, suggesting promising therapeutic potential for this class of compounds.

In the field of antiviral research, 5-Fluoropyrimidine-2-carboxylic acid has been employed as a scaffold for developing RNA-dependent RNA polymerase inhibitors. A recent publication in Antiviral Research (2024) described its incorporation into nucleotide analogs that exhibited strong inhibitory activity against SARS-CoV-2 replication. The researchers noted that the fluorine substitution at the 5-position significantly enhanced the metabolic stability of the resulting compounds while maintaining their antiviral potency.

The synthetic accessibility of 5-Fluoropyrimidine-2-carboxylic acid (CAS: 1196151-51-5) has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper reported an optimized large-scale synthesis route with improved yield (78%) and purity (>99%). This development is particularly important for pharmaceutical applications where consistent quality and scalability are crucial considerations.

From a structural biology perspective, crystallographic studies have revealed interesting insights into the molecular interactions of derivatives containing the 5-Fluoropyrimidine-2-carboxylic acid moiety. Research published in Acta Crystallographica Section D (2024) provided high-resolution structures of these compounds bound to their protein targets, offering valuable information for structure-based drug design approaches.

Ongoing clinical trials involving compounds derived from 5-Fluoropyrimidine-2-carboxylic acid suggest a growing interest in its therapeutic applications. Current investigations include Phase I/II trials for hematological malignancies and solid tumors, with preliminary results showing favorable safety profiles and promising efficacy signals. These developments position this chemical scaffold as an important platform for future drug discovery efforts in oncology and infectious diseases.

Future research directions for 5-Fluoropyrimidine-2-carboxylic acid derivatives may focus on combination therapies and targeted drug delivery systems. Recent preclinical studies have demonstrated synergistic effects when combined with immune checkpoint inhibitors, opening new avenues for cancer immunotherapy approaches. Additionally, nanoparticle formulations incorporating these compounds are being explored to improve their pharmacokinetic properties and tissue specificity.